Cas no 88398-78-1 (Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate)

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate structure

88398-78-1 structure

Product Name:Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate

CAS No:88398-78-1

MF:C₇H₁₀N₂O₃

MW:170.165901660919

MDL:MFCD16620116

CID:1023897

PubChem ID:11105790

Update Time:2024-10-26

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
- 1- methyl-4-ethoxycarbonyl-5-hydroxypyrazol
- 5-HYDROXY-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- ethyl 2-methyl-3-oxo-1H-pyrazole-4-carboxylate
- AKOS005064144
- Ethyl 1-methyl-5-oxo-2H-pyrazole-4-carboxylate
- LTOXGZKRFFELPY-UHFFFAOYSA-N
- CS-0007677
- MFCD16620116
- DTXSID10455345
- ethyl-5-hydroxy-1-methyl-4-pyrazolecarboxylate
- SCHEMBL6272160
- 88398-78-1
- 861895-64-9
- SB39348
- ethyl 5-hydroxy-1-methyl-4-pyrazole carboxylate
- Ethyl5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate
- SCHEMBL4701434
- DB-343024
- Ethyl 2-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carboxylate
- Ethyl1-methyl-5-oxo-2H-pyrazole-4-carboxylate
- BS-34079
- F87516
- MDL： MFCD16620116
- Inchi： 1S/C7H10N2O3/c1-3-12-7(11)5-4-8-9(2)6(5)10/h4,10H,3H2,1-2H3
- InChI Key： LTOXGZKRFFELPY-UHFFFAOYSA-N
- SMILES： O=C(C1=C(O)N(C)N=C1)OCC

Computed Properties

Exact Mass: 170.06914219g/mol
Monoisotopic Mass: 170.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 238.5±13.0 °C at 760 mmHg
Flash Point: 98.1±19.8 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E945778-10mg	Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate	88398-78-1		10mg	$ 50.00	2022-06-05
TRC	E945778-50mg	Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate	88398-78-1		50mg	$ 95.00	2022-06-05
TRC	E945778-100mg	Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate	88398-78-1		100mg	$ 135.00	2022-06-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0496-1g	5-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	88398-78-1	95%	1g	4223.25CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0496-5g	5-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	88398-78-1	95%	5g	16893CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0496-500mg	5-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	88398-78-1	95%	500mg	2535.65CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0496-250mg	5-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	88398-78-1	95%	250mg	1679.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0496-100mg	5-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	88398-78-1	95%	100mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0496-50mg	5-Hydroxy-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	88398-78-1	95%	50mg	1060.05CNY	2021-05-08
Chemenu	CM187959-1g	Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate	88398-78-1	95%	1g	$430	2021-08-05

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Production Method

Production Method 1

105-53-3

88398-78-1

Reaction Conditions

1.1 Catalysts: Zinc chloride Solvents: Acetic anhydride ; rt → 105 °C; 2.5 h, 105 °C; 7 h, 120 °C; 2 h, 135 °C; 2 h, 150 °C; overnight
2.1 Solvents: Water ; rt → 100 °C; 6 h, 100 °C

Reference

Synthesis of 1-Methyl-4-ethoxycarbonyl-5-hydroxylpyrazole

Wang, Shuwen; et al, Jingxi Huagong Zhongjianti, 2009, 39(4), 9-10

Production Method 2

87-13-8

88398-78-1

Reaction Conditions

1.1 Solvents: Water ; rt → 100 °C; 6 h, 100 °C

Reference

Synthesis of 1-Methyl-4-ethoxycarbonyl-5-hydroxylpyrazole

Wang, Shuwen; et al, Jingxi Huagong Zhongjianti, 2009, 39(4), 9-10

Production Method 3

87-13-8

88398-78-1

Reaction Conditions

1.1 Solvents: Ethanol ; 0 °C; overnight, reflux

Reference

An unusual thionyl chloride-promoted C-C bond formation to obtain 4,4'-bipyrazolones

Eller, Gernot A.; et al, Beilstein Journal of Organic Chemistry, 2018, 14, 1287-1292

Production Method 4

31037-02-2

88398-78-1

Reaction Conditions

1.1 Reagents: Sodium nitrite , Tetrafluoroboric acid Solvents: Water

Reference

Photochemical synthesis of 4-ethoxycarbonyl-5-hydroxypyrazoles

Spasova, M.; et al, Collection of Czechoslovak Chemical Communications, 1989, 54(1), 196-9

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Raw materials

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Preparation Products

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate (88398-78-1)

Ethyl 5-hydroxy-1-methyl-1H-pyrazole-4-carboxylate Related Literature

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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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